Cas no 93427-59-9 ( )

• Product Name: &nbsp
• CAS No: 93427-59-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 999749
• PubChem ID: 292878
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-[4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]-1,3-oxazolidin-2-one
• NSC-159068
• 93427-59-9
• DTXSID00303563
• NSC159068
• 3,3'-(4-Methyl-1,3-phenylene)bis(oxazolidin-2-one)
• 3,3'-(4-methylbenzene-1,3-diyl)bis(1,3-oxazolidin-2-one)
• 3-[2-methyl-5-(2-oxooxazolidin-3-yl)phenyl]oxazolidin-2-one
• DS-014046
•  

• Inchi： 1S/C13H14N2O4/c1-9-2-3-10(14-4-6-18-12(14)16)8-11(9)15-5-7-19-13(15)17/h2-3,8H,4-7H2,1H3
• InChI Key： NCHCNPLQJBBLKO-UHFFFAOYSA-N
• SMILES： O1C(N(CC1)C1C(C)=CC=C(C=1)N1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 262.095
• Monoisotopic Mass: 262.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 214°C
• Refractive Index: 1.609